Cas no 314076-28-3 (N-{3,3'-dimethyl-4'-2-(naphthalen-1-yl)acetamido-1,1'-biphenyl-4-yl}-2-(naphthalen-1-yl)acetamide)

• Product Name: N-{3,3'-dimethyl-4'-2-(naphthalen-1-yl)acetamido-1,1'-biphenyl-4-yl}-2-(naphthalen-1-yl)acetamide
• CAS No: 314076-28-3
• MF: C₃₈H₃₂N₂O₂
• MW: 548.672889709473
• CID: 5804932
• PubChem ID: 5046552
• Update Time: 2025-10-17

N-{3,3'-dimethyl-4'-2-(naphthalen-1-yl)acetamido-1,1'-biphenyl-4-yl}-2-(naphthalen-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N,N'-(3,3'-dimethylbiphenyl-4,4'-diyl)bis[2-(1-naphthyl)acetamide]
• N-{3,3'-DIMETHYL-4'-[2-(NAPHTHALEN-1-YL)ACETAMIDO]-[1,1'-BIPHENYL]-4-YL}-2-(NAPHTHALEN-1-YL)ACETAMIDE
• N,N'-(3,3'-dimethyl-[1,1'-biphenyl]-4,4'-diyl)bis(2-(naphthalen-1-yl)acetamide)
• N-[2-methyl-4-[3-methyl-4-[(2-naphthalen-1-ylacetyl)amino]phenyl]phenyl]-2-naphthalen-1-ylacetamide
• AKOS024574426
• 314076-28-3
• F0098-0171
• N-{3,3'-dimethyl-4'-2-(naphthalen-1-yl)acetamido-1,1'-biphenyl-4-yl}-2-(naphthalen-1-yl)acetamide

• Inchi： 1S/C38H32N2O2/c1-25-21-29(17-19-35(25)39-37(41)23-31-13-7-11-27-9-3-5-15-33(27)31)30-18-20-36(26(2)22-30)40-38(42)24-32-14-8-12-28-10-4-6-16-34(28)32/h3-22H,23-24H2,1-2H3,(H,39,41)(H,40,42)
• InChI Key： MIKGIRCMYGULBD-UHFFFAOYSA-N
• SMILES： O=C(CC1=CC=CC2C=CC=CC1=2)NC1C=CC(=CC=1C)C1C=CC(=C(C)C=1)NC(CC1=CC=CC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 548.246378268g/mol
• Monoisotopic Mass: 548.246378268g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 42
• Rotatable Bond Count: 7
• Complexity: 832
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.3
• Topological Polar Surface Area: 58.2Ų

Additional information on N-{3,3'-dimethyl-4'-2-(naphthalen-1-yl)acetamido-1,1'-biphenyl-4-yl}-2-(naphthalen-1-yl)acetamide

N-{3,3'-dimethyl-4'-2-(naphthalen-1-yl)acetamido-1,1'-biphenyl-4-yl}-2-(naphthalen-1-yl)acetamide (CAS No. 314076-28-3): A Comprehensive Overview

N-{3,3'-dimethyl-4'-2-(naphthalen-1-yl)acetamido-1,1'-biphenyl-4-yl}-2-(naphthalen-1-yl)acetamide (CAS No. 314076-28-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, exhibits unique structural and functional properties that make it a promising candidate for various therapeutic applications.

The molecular structure of N-{3,3'-dimethyl-4'-2-(naphthalen-1-yl)acetamido-1,1'-biphenyl-4-yl}-2-(naphthalen-1-yl)acetamide is characterized by the presence of multiple aromatic rings and functional groups, including naphthyl and acetamido moieties. These features contribute to its high degree of chemical stability and potential for binding to specific biological targets. The compound's ability to interact with proteins and receptors makes it a valuable tool in the development of new drugs and therapies.

Recent studies have highlighted the potential of CAS No. 314076-28-3 in the treatment of various diseases. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. In vitro experiments demonstrated that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation in conditions like rheumatoid arthritis and inflammatory bowel disease.

Moreover, N-{3,3'-dimethyl-4'-2-(naphthalen-1-yl)acetamido-1,1'-biphenyl-4-yl}-2-(naphthalen-1-yl)acetamide has been investigated for its potential as an anticancer agent. Preclinical studies have shown that it can induce apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity is attributed to its ability to disrupt specific signaling pathways involved in cell proliferation and survival. The compound has shown promising results in models of breast cancer, prostate cancer, and leukemia.

In addition to its therapeutic applications, CAS No. 314076-28-3 has also been studied for its use as a research tool in understanding cellular processes. Its ability to modulate protein-protein interactions and signal transduction pathways makes it a valuable reagent for investigating the mechanisms underlying various biological phenomena. For example, researchers at the National Institutes of Health have used this compound to study the role of specific kinases in cell cycle regulation.

The synthesis of N-{3,3'-dimethyl-4'-2-(naphthalen-1-yl)acetamido-1,1'-biphenyl-4-yl}-2-(naphthalen-1-y l)acetamide involves a series of multi-step reactions that require precise control over reaction conditions and purification techniques. The complexity of its structure necessitates the use of advanced synthetic methods and sophisticated analytical tools to ensure high purity and yield. Recent advancements in synthetic chemistry have led to more efficient routes for producing this compound on a larger scale, making it more accessible for both research and commercial applications.

The safety profile of CAS No. 314076-28-3 is an important consideration for its use in pharmaceutical development. Preclinical toxicology studies have shown that it exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, N-{3,3'-dimethyl -4'-2-(naphthalen - 1 - yl ) acetamido - 1 , 1' - biphen yl - 4 - yl } - 2 - ( naphtha len - 1 - yl ) acetamide (CAS No. 314076 - 28 - 3) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further investigation and development as a therapeutic agent.